Flavone

• CAS No.: 525-82-6
• Product Name: Flavone
• Molecular Formula: C15H10O2
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 2-phenylchromen-4-one
• Standard InChI: InChI=1S/C15H10O2/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14/h1-10H
• Standard InChIKey: VHBFFQKBGNRLFZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC(=O)C3=CC=CC=C3O2
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)C3=CC=CC=C3O2
• Melting Point: 100.0 °C; 100°C
• Physical Description: Solid
• Description: Flavone, also known as 2-phenylchromone, belongs to the class of organic compounds known as flavones. These are flavonoids with a structure based on the backbone of 2-phenylchromen-4-one (2-phenyl-1-benzopyran-4-one). Thus, flavone is considered to be a flavonoid lipid molecule. Flavone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Flavone has been found in human prostate, spleen and placenta tissues. Within the cell, flavone is primarily located in the membrane (predicted from logP). Flavone is also a parent compound for other transformation products, including but not limited to, tectochrysin, 2'-hydroxy-3, 7, 8, 4', 5'-pentamethoxyflavone, and hernancorizin. Flavone is a bitter tasting compound that can be found in dill, feijoa, pomegranate, and rosemary. This makes flavone a potential biomarker for the consumption of these food products. Flavone is a potentially toxic compound.; Flavone is the simplest member of the class of flavones that consists of 4H-chromen-4-one bearing a phenyl substituent at position 2. It has a role as a metabolite and a nematicide.
• Synonyms: 2-Phenyl-4H-1-benzopyran-4-one; 2-Phenyl-4H-chromen-4-one
• PubChem Compound: 10680
• Last Modified: Nov 11 2021